Cas no 14019-81-9 (2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI))

• Product Name: 2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI)
• CAS No: 14019-81-9
• MF: C₁₂H₂₁O₄P
• MW: 260.266505002975
• CID: 196864
• PubChem ID: 95951
• Update Time: 2025-04-19

2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI)
• tris(2-methylprop-2-enyl) phosphate
• SCHEMBL418513
• Tris(2-methylallyl)phosphoric acid
• 2-Propen-1-ol, phosphate (3:1)
• Phosphoric acid, tris(2-methylallyl)-
• NSC-44608
• NSC44608
• 2-Propen-1-ol, 2-methyl-, phosphate (3:1)
• NSC 44608
• 14019-81-9
• DTXSID30161254
• 2-METHYL-2-PROPEN-1-OL, PHOSPHATE (3:1)
• 4-01-00-02115 (Beilstein Handbook Reference)
• BRN 1712793

• Inchi： 1S/C12H21O4P/c1-10(2)7-14-17(13,15-8-11(3)4)16-9-12(5)6/h1,3,5,7-9H2,2,4,6H3
• InChI Key： LYCYFGAHVYXPMF-UHFFFAOYSA-N
• SMILES： P(=O)(OCC(=C)C)(OCC(=C)C)OCC(=C)C

Computed Properties

• Exact Mass: 260.11783
• Monoisotopic Mass: 260.117746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.022
• Boiling Point: 304.6°Cat760mmHg
• Flash Point: 151.9°C
• Refractive Index: 1.45
• PSA: 44.76
• LogP: 3.87260